Cas no 188413-98-1 (2&#39-C-ethynyluridine)

• Product Name: 2&#39-C-ethynyluridine
• CAS No: 188413-98-1
• MF: C₁₁H₁₂N₂O₆
• MW: 268.222783088684
• CID: 3164133
• PubChem ID: 10778285
• Update Time: 2025-04-21

2&#39-C-ethynyluridine Chemical and Physical Properties

Names and Identifiers

• 2&#39-C-ethynyluridine
• 1-((2R,3R,4R,5R)-3-ethynyl-3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)pyrimidine-2,4(1H,3H)-dione
• Uridine, 2'-C-ethynyl-
• 2'-c-ethynyluridine
• DA-49386
• 1-[(2R,3R,4R,5R)-3-ethynyl-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]pyrimidine-2,4-dione
• 1-((2R,3R,4R,5R)-3-ethynyl-3,4-dihydroxy-5-( hydroxymethyl)tetrahydrofuran-2-yl)pyrimidine-2,4(1H,3H)-dione
• CHEMBL4208158
• SCHEMBL3437043
• KPLKOOBPQQYUTM-PNHWDRBUSA-N
• 1-[(2R,3R,4R,5R)-3-ethynyl-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-1,2,3,4-tetrahydropyrimidine-2,4-dione
• 188413-98-1
• W12842
• 1-[(2R,3R,4R,5R)-3-ethynyl-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-3H-pyrimidine-2,4-dione

• Inchi： 1S/C11H12N2O6/c1-2-11(18)8(16)6(5-14)19-9(11)13-4-3-7(15)12-10(13)17/h1,3-4,6,8-9,14,16,18H,5H2,(H,12,15,17)/t6-,8-,9-,11-/m1/s1
• InChI Key： KPLKOOBPQQYUTM-PNHWDRBUSA-N
• SMILES： O1[C@H](CO)[C@H]([C@](C#C)([C@@H]1N1C=CC(NC1=O)=O)O)O

Computed Properties

• Exact Mass: 268.06953611g/mol
• Monoisotopic Mass: 268.06953611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.4
• Topological Polar Surface Area: 119Ų

Experimental Properties

• Density: 1.67±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 161-162 ºC
• Solubility: Slightly soluble (2.3 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides Pyrimidine nucleosides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides